Cas no 1620677-51-1 (4-Bromo-2-fluoro-5-methoxybenzoic acid)
1620677-51-1 structure
Product Name:4-Bromo-2-fluoro-5-methoxybenzoic acid
CAS No:1620677-51-1
MF:C8H6BrFO3
MW:249.033845424652
MDL:MFCD29931556
CID:4611101
PubChem ID:58762311
Update Time:2024-11-06
4-Bromo-2-fluoro-5-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-fluoro-5-methoxybenzoic acid
- FVWAPKQBDVSQKV-UHFFFAOYSA-N
- SCHEMBL15878443
- 4-bromo-2-fluoro-5-methoxybenzoicacid
- 1620677-51-1
- A12120
- A1-08003
- Z3242946229
- MFCD29931556
- DB-106633
- AS-63518
- EN300-214758
- AKOS023651764
- 4-Bromo-2-fluoro-5-methoxybenzoic acid
-
- MDL： MFCD29931556
- Inchi： 1S/C8H6BrFO3/c1-13-7-2-4(8(11)12)6(10)3-5(7)9/h2-3H,1H3,(H,11,12)
- InChI Key： FVWAPKQBDVSQKV-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(C(=O)O)=CC=1OC)F
Computed Properties
- Exact Mass: 247.94843g/mol
- Monoisotopic Mass: 247.94843g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 2.2
4-Bromo-2-fluoro-5-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 182133-2.500g |
4-Bromo-2-fluoro-5-methoxybenzoic acid, 95% |
1620677-51-1 | 95% | 2.500g |
$1480.00 | 2023-09-10 | |
| eNovation Chemicals LLC | D755334-100mg |
4-Bromo-2-fluoro-5-methoxybenzoic acid |
1620677-51-1 | 97% | 100mg |
$135 | 2024-06-06 | |
| eNovation Chemicals LLC | D755334-250mg |
4-Bromo-2-fluoro-5-methoxybenzoic acid |
1620677-51-1 | 97% | 250mg |
$205 | 2024-06-06 | |
| eNovation Chemicals LLC | D755334-1g |
4-Bromo-2-fluoro-5-methoxybenzoic acid |
1620677-51-1 | 97% | 1g |
$1095 | 2023-05-17 | |
| Enamine | EN300-214758-0.05g |
4-bromo-2-fluoro-5-methoxybenzoic acid |
1620677-51-1 | 95% | 0.05g |
$100.0 | 2023-09-16 | |
| Enamine | EN300-214758-0.1g |
4-bromo-2-fluoro-5-methoxybenzoic acid |
1620677-51-1 | 95% | 0.1g |
$148.0 | 2023-09-16 | |
| Enamine | EN300-214758-0.25g |
4-bromo-2-fluoro-5-methoxybenzoic acid |
1620677-51-1 | 95% | 0.25g |
$211.0 | 2023-09-16 | |
| Enamine | EN300-214758-0.5g |
4-bromo-2-fluoro-5-methoxybenzoic acid |
1620677-51-1 | 95% | 0.5g |
$333.0 | 2023-09-16 | |
| Enamine | EN300-214758-1.0g |
4-bromo-2-fluoro-5-methoxybenzoic acid |
1620677-51-1 | 95% | 1g |
$426.0 | 2023-05-31 | |
| Enamine | EN300-214758-2.5g |
4-bromo-2-fluoro-5-methoxybenzoic acid |
1620677-51-1 | 95% | 2.5g |
$896.0 | 2023-09-16 |
4-Bromo-2-fluoro-5-methoxybenzoic acid Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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